ethyl 2-(2-(3-(2,5-dioxo-2,3,4,5-tetrahydro-1H-benzo[e][1,4]diazepin-3-yl)propanamido)thiazol-4-yl)acetate

• IUPAC Name: ethyl 2-[2-[3-(2,5-dioxo-3,4-dihydro-1H-1,4-benzodiazepin-3-yl)propanoylamino]-1,3-thiazol-4-yl]acetate
• InChI: InChI=1S/C19H20N4O5S/c1-2-28-16(25)9-11-10-29-19(20-11)23-15(24)8-7-14-18(27)21-13-6-4-3-5-12(13)17(26)22-14/h3-6,10,14H,2,7-9H2,1H3,(H,21,27)(H,22,26)(H,20,23,24)
• InChI Key: LTSCUEPOWQSRRK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1=CSC(=N1)NC(=O)CCC2C(=O)NC3=CC=CC=C3C(=O)N2
• Molecular Formula: C19H20N4O5S
• Molecular Weight: 416.5 g/mol
• CAS No.: 1192279-61-0

Description

Ethyl 2-(2-(3-(2,5-dioxo-2,3,4,5-tetrahydro-1H-benzo[e][1,4]diazepin-3-yl)propanamido)thiazol-4-yl)acetate is a useful research compound. Its molecular formula is C19H20N4O5S and its molecular weight is 416.45. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Structure-Activity Relationship

• Thiazole and benzothiazole derivatives, including compounds related to the chemical structure of interest, have been analyzed for their H1-antihistamine activity through quantitative structure-activity relationship assays. The analysis demonstrated the importance of chromatographic data in predicting the pharmacological activity of new drug candidates, underscoring the compound's relevance in medicinal chemistry research (Brzezińska, Kośka, & Walczyński, 2003).

Pharmacological Potential

• Ethyl 8-oxo-5,6,7,8-tetrahydro-thiazolo[3,2-a][1,3]diazepin-3-carboxylate, a compound with a similar structure, was highlighted for its ultra-short acting hypnotic properties. This compound exhibited potent in vivo activity, suggesting potential applications as a preanesthetic medication or for anesthesia induction. The study also explored the compound's metabolic profile, indicating its safety and efficacy profile (El-Subbagh et al., 2008).

Biological Activity Analysis

• Research on the synthesis of some 1,5-benzodiazepin-2-ones revealed the ability to generate related diazepinones using ethyl acetoacetate and crotonic acid. These findings contribute to the understanding of the chemical reactivity and potential biological applications of such compounds (Acheson & Tully, 1970).

Novel Compound Synthesis

• The synthesis and spectral analysis of 3,4,5-trichloro-6-(dibenzo[d,f][1,3]diazepin-5-yl)-[1,2]-benzoquinones demonstrate the versatility of the chemical scaffold in creating compounds with potentially unique chemical and biological properties (Gomaa, 2011).